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Compound of Interest

Compound Name: Tamra-peg4-cooh

Cat. No.: B12380465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties

of TAMRA-PEG4-COOH, a widely used fluorescent label in biological research and drug

development. This document details the spectral characteristics, quantum yield, and

fluorescence lifetime of this fluorophore, along with experimental protocols for their

measurement. Furthermore, it presents common applications, including bioconjugation and its

use in Fluorescence Resonance Energy Transfer (FRET) assays.

Core Photophysical Properties
TAMRA (Tetramethylrhodamine) is a bright, orange-red fluorescent dye. The incorporation of a

polyethylene glycol (PEG) linker, in this case, a PEG4 spacer, enhances the hydrophilicity of

the molecule, which can reduce aggregation and non-specific binding of conjugates. The

terminal carboxylic acid (COOH) group allows for covalent attachment to primary amines on

biomolecules such as proteins, antibodies, and amine-modified oligonucleotides through the

formation of an amide bond.

Quantitative Photophysical Data
The following table summarizes the key photophysical properties of TAMRA-PEG4-COOH and

related TAMRA derivatives. It is important to note that the environment, such as solvent polarity

and pH, can influence these properties.
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Property Value Notes

Excitation Maximum (λex) ~546 - 555 nm
In methanol or aqueous

buffers.[1][2]

Emission Maximum (λem) ~565 - 580 nm
In methanol or aqueous

buffers.[1][2]

Molar Extinction Coefficient (ε) ~92,000 cm⁻¹M⁻¹ In methanol.[2]

Fluorescence Quantum Yield

(Φ)
~0.1

Estimated value based on a

TAMRA amine derivative. The

exact value for TAMRA-PEG4-

COOH may vary.

Fluorescence Lifetime (τ) ~0.5 - 3.0 ns

Highly dependent on the local

environment and conjugation

state. Unconjugated TAMRA

has a lifetime that can be

quenched or enhanced upon

binding.[3]

Experimental Protocols
Measurement of Photophysical Properties
1. Determination of Molar Extinction Coefficient:

The molar extinction coefficient is determined by measuring the absorbance of a series of

known concentrations of the dye in a specific solvent using a UV-Vis spectrophotometer.

According to the Beer-Lambert law (A = εcl), the extinction coefficient can be calculated from

the slope of a plot of absorbance versus concentration.

2. Measurement of Fluorescence Quantum Yield (Comparative Method):

The fluorescence quantum yield can be determined relative to a well-characterized standard

with a known quantum yield.

Materials:
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TAMRA-PEG4-COOH solution of known absorbance (typically < 0.1 at the excitation

wavelength).

A suitable fluorescence standard with a known quantum yield in the same solvent (e.g.,

Rhodamine 6G in ethanol, Φ = 0.95).[4]

Spectrofluorometer.

Procedure:

Prepare a solution of the standard with an absorbance that is closely matched to the

TAMRA-PEG4-COOH solution at the same excitation wavelength.

Measure the fluorescence emission spectrum of both the standard and the sample,

ensuring identical excitation wavelength, slit widths, and other instrument parameters.

Integrate the area under the emission curves for both the sample and the standard.

Calculate the quantum yield of the sample using the following equation: Φ_sample =

Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² /

n_standard²) Where:

Φ is the quantum yield.

I is the integrated fluorescence intensity.

A is the absorbance at the excitation wavelength.

n is the refractive index of the solvent.

3. Measurement of Fluorescence Lifetime (Time-Correlated Single Photon Counting - TCSPC):

Fluorescence lifetime is measured using a TCSPC system.

Principle: The sample is excited by a pulsed light source (e.g., a picosecond laser), and the

time delay between the excitation pulse and the detection of the emitted photons is

measured. By collecting the arrival times of many photons, a histogram is built that

represents the decay of the fluorescence intensity over time.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12380465?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12003120/
https://www.benchchem.com/product/b12380465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

The sample is placed in a fluorometer equipped with a TCSPC system.

The instrument response function (IRF) is measured using a scattering solution.

The fluorescence decay of the sample is recorded.

The decay curve is fitted to one or more exponential functions to determine the

fluorescence lifetime(s). For TAMRA derivatives, a multi-exponential decay is often

observed, indicating different conformational states or environments.[3]

Applications and Experimental Workflows
Protein Labeling with TAMRA-PEG4-COOH
The carboxylic acid group of TAMRA-PEG4-COOH can be activated to react with primary

amines on proteins, such as the ε-amino group of lysine residues.

Caption: Workflow for Protein Labeling with TAMRA-PEG4-COOH.

Fluorescence Resonance Energy Transfer (FRET) Assay
TAMRA is often used as an acceptor fluorophore in FRET-based assays to study molecular

interactions. A common FRET pair is a green fluorescent protein (GFP) as the donor and

TAMRA as the acceptor.

Caption: Principle of a FRET-based protein interaction assay.

This guide provides a foundational understanding of the photophysical properties of TAMRA-
PEG4-COOH and its application in common biological research techniques. For specific

experimental applications, further optimization of protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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